Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21349237 4-Acetamido-2-Diethylaminomethylphenol 121-78-8 C13H20N2O2
VC21348721 17-Epiestriol 1228-72-4 C18H24O3
VC21349364 (S)-Bendroflumethiazide 1245935-40-3 C15H14F3N3O4S2
VC21345945 4-Hydroxy Ketotifen 126939-27-3 C19H21NO2S
VC21353102 Tetrahydroaldosterone 13489-75-3 C21H32O5
VC21345977 N-(4-Hydroxyphenyl)propanamide 1693-37-4 C9H11NO2
VC21353084 6-Hydroxychlorzoxazone 1750-45-4 C7H4ClNO3
VC21352782 1,2,3,7,8,9-HEXACHLORODIBENZO-p-DIOXIN 19408-74-3 C12H2Cl6O2
VC21353274 Methyl 2-phenylbutanoate 2294-71-5 C11H14O2
VC21348836 Lignan P 23363-35-1 C27H30O13
VC21348704 Dexamethasone 9,11-epoxide 24916-90-3 C22H28O5
VC21348552 Estra-5(10),9(11)-diene-3,17-dione 2503-06-2 C18H22O2
VC21348764 4-Hydroxyacetophenone oxime 34523-34-7 C8H9NO2
VC21349147 3-Methylflavone-8-carboxylic acid 3468-01-7 C17H12O4
VC21353145 3-(4-Chlorophenyl)pentanedioic acid 35271-74-0 C11H11ClO4
VC21349476 Betamethasone phosphate 360-63-4 C22H30FO8P
VC21348804 N-(2-Hydroxyethyl)phthalimide 3891-07-4 C10H9NO3
VC21348772 8,9-Dehydroestrone 474-87-3 C18H20O2
VC21348684 8-Hydroxy-3,4-dihydroquinolin-2(1h)-one 52749-50-5 C9H9NO2
VC21348571 (6S,7S)-3-(carbamoyloxymethyl)-7-methoxy-8-oxo-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 56082-95-2 C16H17N3O7S2
VC21346048 1-(3-Chloropropyl)-1,3-dihydro-2H-benzimidazol-2-one 62780-89-6 C10H11ClN2O
VC21353097 4-Amino-3,5-dichlorobenzaldehyde 62909-66-4 C7H5Cl2NO
VC21353090 Betamethasone 9,11-Epoxide 17,21-Dipropionate 66917-44-0 C28H36O7
VC21348648 Aclonifen 74070-46-5 C12H9ClN2O3
VC21348538 Dihydroproscar 98319-24-5 C23H38N2O2